6-Acetylamino-2-methyl-3-nitro-benzoic acid

• Molecular Formula: C10H10N2O5
• Molecular Weight: 238.20 g/mol
• IUPAC Name: 6-acetamido-2-methyl-3-nitrobenzoic acid
• InChI: InChI=1S/C10H10N2O5/c1-5-8(12(16)17)4-3-7(11-6(2)13)9(5)10(14)15/h3-4H,1-2H3,(H,11,13)(H,14,15)
• InChI Key: WZBPRAWWMVOVKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C(=O)O)NC(=O)C)[N+](=O)[O-]

Description

6-Acetylamino-2-methyl-3-nitro-benzoic acid is a useful research compound. Its molecular formula is C10H10N2O5 and its molecular weight is 238.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

271 ml of 98% nitric acid are initially taken at -5° C. and 106 g (0.55 mol) of the 2-methyl-6-acetamidobenzoic acid prepared in 1. are added in portions. After stirring at 10° C. for one hour, the reaction mixture is poured into a mixture of 540 g of ice and 270 ml of water. The deposited precipitate is filtered off with suction, washed with water and dried under reduced pressure at 50° C.